Cas no 1795209-92-5 (2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide
• CAS No: 1795209-92-5
• MF: C₁₇H₁₉N₅OS
• MW: 341.430661439896
• CID: 5369076
• Update Time: 2025-06-08

2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzimidazol-1-yl)-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]acetamide
• 2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide

• Inchi： 1S/C17H19N5OS/c23-16(11-21-12-20-14-5-1-2-6-15(14)21)19-10-13-4-3-8-22(13)17-18-7-9-24-17/h1-2,5-7,9,12-13H,3-4,8,10-11H2,(H,19,23)
• InChI Key： HRVJVMXNWOSSGL-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=NC=CS1)(=O)CN1C=NC2=CC=CC=C21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide

Comprehensive Analysis of 2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide (CAS No. 1795209-92-5)

In the rapidly evolving field of medicinal chemistry, 2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide (CAS No. 1795209-92-5) has emerged as a compound of significant interest. This molecule, characterized by its unique heterocyclic framework, combines a benzodiazole core with a thiazole-pyrrolidine moiety, making it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions, a hot topic in drug discovery.

The structural complexity of 2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide offers multiple sites for chemical modification, which is highly relevant in the context of fragment-based drug design. This approach, frequently searched in AI-driven platforms, aligns with current trends in personalized medicine and targeted therapies. The compound's benzodiazole component is known for its electron-rich properties, which can enhance binding affinity to biological targets, while the thiazole ring contributes to metabolic stability—a critical factor in pharmacokinetic optimization.

Recent studies highlight the growing demand for small-molecule inhibitors in oncology and neurodegenerative diseases, areas where CAS No. 1795209-92-5 could play a transformative role. Its molecular architecture suggests potential activity against kinases or GPCRs, both of which are frequently explored in AI-powered drug screening initiatives. The integration of computational tools like molecular docking and QSAR modeling has further accelerated research into this compound, addressing common user queries about "how to predict drug-likeness" or "optimize lead compounds."

From a synthetic chemistry perspective, the preparation of 2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide involves innovative coupling strategies between its benzodiazole and pyrrolidine-thiazole segments. This aligns with industry searches for "green chemistry alternatives" and "atom-efficient synthesis," as the compound's modular design reduces waste generation. Analytical techniques such as LC-MS and NMR spectroscopy are essential for characterizing its purity, a topic often raised in quality control discussions.

The pharmacological potential of CAS No. 1795209-92-5 extends to its possible applications in immune modulation, given the prevalence of thiazole-containing compounds in immunotherapies. This connection resonates with trending searches about "next-generation immunomodulators" and "small molecules for autoimmune diseases." Furthermore, its benzodiazole scaffold shares structural similarities with known enzyme inhibitors, making it a subject of interest for researchers investigating "allosteric drug mechanisms" or "covalent inhibitors."

In conclusion, 2-(1H-1,3-benzodiazol-1-yl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}acetamide represents a versatile chemical entity at the intersection of cutting-edge drug discovery and sustainable synthesis. Its multifaceted properties cater to contemporary scientific inquiries while offering ample opportunities for further exploration in therapeutic development.